2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C13H18ClN3O/c1-16-6-8-17(9-7-16)15-13(18)10-11-4-2-3-5-12(11)14/h2-5H,6-10H2,1H3,(H,15,18)
• InChI Key: ZGRMCDZLKUWYOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol

Description

2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound is characterized by the presence of a chlorophenyl group and a piperazinyl group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide typically involves the reaction of 2-chlorobenzoyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including its role as an analgesic or anti-inflammatory agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chlorophenyl)-N-(4-methyl-1-piperazinyl)ethanamide
• 2-(2-chlorophenyl)-N-(4-methyl-1-piperazinyl)propanamide

Uniqueness

2-(2-chlorophenyl)-N-(4-methylpiperazin-1-yl)acetamide is unique due to its specific combination of a chlorophenyl group and a piperazinyl group, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and therapeutic potential, making it a valuable compound for various research and industrial applications.